3-(3,4-Dimethylphenyl)-1-propyl-piperidine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(3,4-Dimethylphenyl)-1-propyl-piperidine hydrochloride” likely contains a piperidine ring, which is a common structure in many pharmaceuticals and other active compounds . The “3,4-Dimethylphenyl” indicates a phenyl (benzene) ring substituted with two methyl groups at the 3rd and 4th positions . The “1-propyl” suggests a propyl group attached to the piperidine ring . The hydrochloride indicates that this compound is likely a hydrochloride salt, which is commonly used in pharmaceuticals to improve the solubility of active compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the piperidine ring, possibly through a cyclization reaction . The 3,4-dimethylphenyl group could potentially be introduced through a Suzuki-Miyaura coupling, a common method for forming carbon-carbon bonds .Molecular Structure Analysis
The molecular structure of this compound would likely show the piperidine ring, the 3,4-dimethylphenyl group, and the propyl group attached at the appropriate positions . The exact structure would depend on the specific locations of these groups on the piperidine ring.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Piperidine rings can participate in a variety of reactions, including substitutions, additions, and ring-opening reactions .Physical And Chemical Properties Analysis
As a hydrochloride salt, this compound would likely be soluble in water . Other physical and chemical properties such as melting point, boiling point, and stability would depend on the exact structure of the compound.Mechanism of Action
Safety and Hazards
Properties
219704-16-2 | |
Molecular Formula |
C16H25N |
Molecular Weight |
231.38 g/mol |
IUPAC Name |
3-(3,4-dimethylphenyl)-1-propylpiperidine |
InChI |
InChI=1S/C16H25N/c1-4-9-17-10-5-6-16(12-17)15-8-7-13(2)14(3)11-15/h7-8,11,16H,4-6,9-10,12H2,1-3H3 |
InChI Key |
WKCUEEXFTZSNLI-UHFFFAOYSA-N |
SMILES |
CCCN1CCCC(C1)C2=CC(=C(C=C2)C)C.Cl |
Canonical SMILES |
CCCN1CCCC(C1)C2=CC(=C(C=C2)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.